5-Chloro-4-(difluoromethoxy)picolinaldehyde

5-Chloro-4-(difluoromethoxy)picolinaldehyde is a chemical compound with the molecular formula $C_7H_4ClF_2NO_2$ and a molecular weight of 207.56 g/mol. It is characterized by the presence of a chloro group, a difluoromethoxy group, and an aldehyde functional group attached to a picoline structure. This unique arrangement contributes to its reactivity and potential applications in various fields, including medicinal chemistry and agrochemicals .

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  Several chemical suppliers offer 5-Chloro-4-(difluoromethoxy)picolinaldehyde, but their product descriptions typically focus on CAS number and availability, rather than specific applications [, ].

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  A search for scientific publications mentioning 5-Chloro-4-(difluoromethoxy)picolinaldehyde yielded no significant results. This suggests that the compound may be relatively new or not widely studied.

Further Exploration:

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• Patent Databases: You can search patent databases to see if 5-Chloro-4-(difluoromethoxy)picolinaldehyde is mentioned as part of a claimed invention [].
• Chemical Similarity Analysis: By analyzing the chemical structure of 5-Chloro-4-(difluoromethoxy)picolinaldehyde, you might identify related compounds with known research applications. This could provide clues about potential uses for the target molecule.

• Oxidation: The aldehyde group can be oxidized to form 5-Chloro-4-(difluoromethoxy)picolinic acid.
• Reduction: The aldehyde group can be reduced to yield 5-Chloro-4-(difluoromethoxy)picolinyl alcohol.
• Substitution: The chloro group can participate in nucleophilic substitution reactions, leading to various derivatives depending on the nucleophile used.

Common reagents for these reactions include potassium permanganate and chromium trioxide for oxidation, sodium borohydride and lithium aluminum hydride for reduction, and amines or thiols for substitution reactions.

The biological activity of 5-Chloro-4-(difluoromethoxy)picolinaldehyde is primarily linked to its ability to interact with specific molecular targets, such as enzymes. The aldehyde functional group can form covalent bonds with nucleophilic residues in enzyme active sites, potentially inhibiting enzyme activity. This mechanism of action suggests its utility in biochemical assays and enzyme mechanism studies .

The synthesis of 5-Chloro-4-(difluoromethoxy)picolinaldehyde typically involves the reaction of 5-chloropicolinaldehyde with difluoromethyl ether under controlled conditions. This process can be optimized for higher yields and purity through techniques such as recrystallization and chromatography. In industrial settings, large-scale synthesis may employ advanced methods like continuous flow reactors to enhance efficiency .

5-Chloro-4-(difluoromethoxy)picolinaldehyde has various applications across different fields:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.
• Biology: It is utilized in enzyme studies and biochemical assays.
• Industry: The compound is relevant in the production of agrochemicals and pharmaceuticals due to its unique chemical properties .

Research indicates that 5-Chloro-4-(difluoromethoxy)picolinaldehyde interacts with specific enzymes, potentially leading to inhibition of their activity. These interactions are crucial for understanding its role in biochemical pathways and its potential therapeutic applications. Further studies may explore its binding affinity and specificity towards various molecular targets.

Several compounds are structurally similar to 5-Chloro-4-(difluoromethoxy)picolinaldehyde, each lacking one or more substituents that characterize this compound: